Cas no 1805084-81-4 (4-(Chloromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 4-(Chloromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1805084-81-4
• MF: C₈H₆ClF₃N₂O₄
• MW: 286.592451572418
• CID: 4838723
• Update Time: 2025-08-05

4-(Chloromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3N2O4/c1-17-7-6(14(15)16)4(3-9)2-5(13-7)18-8(10,11)12/h2H,3H2,1H3
• InChI Key： IETWPQIQKNZIJK-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C=1[N+](=O)[O-])OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 2.9
• Topological Polar Surface Area: 77.2

Additional information on 4-(Chloromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine

Chemical Profile of 4-(Chloromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1805084-81-4)

4-(Chloromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine, identified by its CAS number 1805084-81-4, is a sophisticated heterocyclic compound featuring a pyridine core with multiple functional groups. This compound has garnered significant attention in the pharmaceutical and chemical research sectors due to its versatile structural framework and potential applications in drug discovery. The presence of a chloromethyl group, an electron-withdrawing nitro group, an o-methoxy substituent, and a highly electronegative trifluoromethoxy group imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The compound’s structure suggests its utility in the development of bioactive molecules. The pyridine ring is a common scaffold in medicinal chemistry, often serving as a pharmacophore in various therapeutic agents. The chloromethyl functionality provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse side chains. This reactivity is particularly useful in constructing complex molecules through cross-coupling reactions or as a precursor for thiol-based modifications.

The nitro group not only influences the electronic properties of the molecule by acting as a strong electron-withdrawing agent but also offers opportunities for reduction to an amine, which can be further functionalized. The o-methoxy substituent at the 2-position adds another layer of electronic modulation and can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. Meanwhile, the trifluoromethoxy group at the 6-position introduces fluorine atoms, which are well-known for their ability to improve metabolic stability, lipophilicity, and binding affinity in drug molecules.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in developing small-molecule inhibitors and activators. For instance, studies have demonstrated that compounds incorporating trifluoromethoxy groups exhibit enhanced binding to protein targets due to the strong dipole moment and steric effects imparted by fluorine atoms. This has led to increased interest in synthesizing derivatives of pyridines with such modifications for applications in oncology, neurology, and anti-inflammatory therapies.

In the realm of synthetic methodologies, 4-(Chloromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine serves as a versatile building block. Researchers have leveraged its reactive sites to develop novel synthetic routes for complex heterocycles. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at the chloromethyl position, expanding the structural diversity of derived compounds. Additionally, transition-metal-catalyzed coupling with organometallic reagents allows for the introduction of various functional groups at different positions on the pyridine ring.

The compound’s potential applications extend beyond drug discovery. Its unique structural features make it suitable for use as an intermediate in agrochemicals and specialty chemicals. For instance, derivatives of this compound have been explored as precursors for herbicides and fungicides due to their ability to interact with biological enzymes or receptors involved in plant growth regulation.

From a computational chemistry perspective, modeling studies have been conducted to understand the interaction of this compound with biological targets. Molecular docking simulations have revealed that modifications at specific positions on the pyridine ring can significantly enhance binding affinity to proteins involved in disease pathways. These insights have guided experimental efforts toward optimizing lead compounds derived from this scaffold.

The synthesis of 4-(Chloromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine itself presents interesting challenges due to its multiple functional groups. Careful control of reaction conditions is required to achieve high yields while minimizing side reactions. Techniques such as controlled addition of reagents and protection-deprotection strategies are often employed to ensure regioselectivity and functional group compatibility throughout the synthetic process.

Future research directions may focus on exploring new derivatives of this compound with enhanced pharmacological properties. For example, introducing additional fluorinated or halogenated substituents could further modulate electronic effects and improve bioavailability. Additionally, investigating its behavior under different metabolic conditions may provide insights into potential drug-drug interactions or toxicity profiles.

In conclusion,4-(Chloromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1805084-81-4) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As our understanding of molecular interactions continues to evolve,this compound will likely play an increasingly important role in the development of novel therapeutic agents.